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Compound of Interest

Compound Name:
2-(Chloromethyl)-5-

methoxybenzoic acid

CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Executive Safety Summary
2-(Chloromethyl)-5-methoxybenzoic acid is a bifunctional intermediate containing a

chloromethyl group (benzyl chloride derivative) and a carboxylic acid.

Primary Hazard: The chloromethyl moiety is a potent alkylating agent. It is highly electrophilic

and capable of modifying DNA and proteins. It is likely a lachrymator (tear-inducing) and a

severe skin/eye irritant.

Secondary Hazard: The compound is corrosive due to its acidic nature and potential to

release hydrogen chloride (HCl) upon hydrolysis.

Disposal Strategy: The preferred method is controlled hydrolysis (quenching) to convert the

reactive alkyl chloride into a stable alcohol or lactone before disposal. If quenching is not

feasible, it must be segregated as High-Hazard Halogenated Organic Waste.
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To dispose of this chemical safely, one must understand its reactivity profile.

Feature Chemical Behavior Implication for Disposal

Chloromethyl Group (

)

High susceptibility to

nucleophilic attack (

). Reacts with water

(hydrolysis) to form HCl.

DO NOT place in general

trash. Potential carcinogen.[1]

[2][3][4] Must be deactivated or

incinerated.

Carboxylic Acid (

)

Acidic (

).

Incompatible with strong

oxidizers and strong bases

(exothermic neutralization).

Stability
Hygroscopic. Hydrolyzes in

moist air.

Containers may build pressure

(HCl gas) if stored improperly.

The Deactivation Mechanism
When treated with a mild aqueous base, the chloromethyl group hydrolyzes to a hydroxymethyl

group. In this specific molecule, the proximity of the carboxylic acid often facilitates cyclization

to form 5-methoxyphthalide, a significantly less hazardous lactone.

Operational Protocol A: In-Lab Quenching
(Recommended)
Use this protocol for laboratory quantities (<50 g) to deactivate the material before waste

pickup.

Prerequisites:

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat, functioning fume

hood.

Materials: Sodium carbonate (

) or Sodium bicarbonate, water, beaker, stir bar.

Step-by-Step Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/273031?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2428114&productDescription=4-AMINO-5-CHLRO-2-METHOXYB+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Chloride
https://iris.epa.gov/ChemicalLanding/&substance_nmbr%3D0393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: In a fume hood, prepare a 5-10% aqueous solution of sodium carbonate (

) in a beaker. Use roughly 20 mL of base solution per gram of chemical.

Dissolution (Optional but helpful): If the 2-(chloromethyl)-5-methoxybenzoic acid is solid,

dissolve it in a minimal amount of acetone or ethanol to facilitate reaction.

Controlled Addition: Slowly add the chemical solution to the stirring aqueous base.

Observation: You will see effervescence (

release) as the acid is neutralized and HCl is generated/neutralized.

Caution: Add slowly to prevent foam-over.

Reaction Time: Stir the mixture at room temperature for 2-4 hours. The basic environment

promotes the hydrolysis of the alkyl chloride.

Verification: Check pH. It should remain basic (pH > 8). If acidic, add more solid sodium

carbonate.

Final Disposal:

The resulting mixture contains the hydrolyzed alcohol/lactone and sodium chloride.

Transfer the resulting slurry/solution to a waste container labeled "Quenched Organic

Waste - Halogen Free" (unless other halogens are present in the solvent).

Note: While the hazard is reduced, most EHS protocols still require this to go to chemical

waste, not down the drain, due to the organic content.

Operational Protocol B: Direct Disposal
(Unquenched)
Use this protocol for large quantities, expired reagents, or if quenching is unsafe/unavailable.

Segregation: Do not mix with strong oxidizers or alkali metals.
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Container: Use a chemically resistant container (HDPE or glass). Ensure the cap is vented if

there is any risk of moisture ingress (to prevent HCl pressure buildup).

Labeling:

Primary Tag: Hazardous Waste.[5]

Constituents: "2-(Chloromethyl)-5-methoxybenzoic acid".

Hazard Checkboxes: Corrosive, Toxic.

Special Note: "Lachrymator - Open in Hood Only."

Waste Stream: Classify as Halogenated Organic Waste.

RCRA Consideration: While not explicitly P-listed (like benzyl chloride P028), it shares

toxicity characteristics.[6][7] Treat with P-list caution.

Emergency Spill Response
Scenario: A 10g bottle drops and shatters in the aisle.

Evacuate & Ventilate: Immediately clear the area.[6][8][9] The compound is a lachrymator;

vapors will irritate eyes and lungs. Allow the fume hood to pull vapors for 10-15 minutes.

PPE Up: Don respiratory protection (N95 minimum, half-mask with organic vapor/acid gas

cartridge preferred) if outside the hood.

Containment: Cover the spill with a dry absorbent (Vermiculite or Dry Sand). Do not use

paper towels (reaction with cellulose can be exothermic/reactive).

Neutralization: Sprinkle sodium bicarbonate or soda ash over the absorbent to neutralize

acidity.

Cleanup: Scoop material into a hard-walled container. Label as "Hazardous Waste - Spill

Debris."

Decontamination: Wash the surface with a soap/water solution.[10]
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Workflow Visualization

Start: Waste Identification
2-(Chloromethyl)-5-methoxybenzoic acid

Is Quenching Feasible?
(<50g, Fume Hood Available)

Prep: 10% Na2CO3 Solution

Yes (Recommended)

Segregate: High Hazard
Halogenated Stream

No (Large Scale/No Hood)

Action: Slow Addition
(Hydrolysis of -CH2Cl -> -CH2OH)

Validation: Check pH > 8

Bin: Non-Halogenated Organic Waste
(Deactivated)

Label: 'Lachrymator/Corrosive'
Use Vented Cap

Bin: Halogenated Organic Waste
(Incineration Required)

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of chloromethyl-benzoic acid derivatives, prioritizing

laboratory-scale deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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